1,2,3-Tri-O-acetyl-5-O-benzoyl-4-C-methyl-D-ribofuranose

• Molecular Formula: C19H22O9
• Molecular Weight: 394.4 g/mol
• InChI: InChI=1S/C19H22O9/c1-11(20)25-15-16(26-12(2)21)19(4,28-18(15)27-13(3)22)10-24-17(23)14-8-6-5-7-9-14/h5-9,15-16,18H,10H2,1-4H3/t15-,16+,18?,19-/m1/s1
• InChIKey: SECVTQZASDRQMX-IGEHEEHSSA-N

1,2,3-Tri-O-acetyl-5-O-benzoyl-4-C-methyl-D-ribofuranose: Procurement Specifications and Chemical Identity

1,2,3-Tri-O-acetyl-5-O-benzoyl-4-C-methyl-D-ribofuranose (CAS 503543-44-0, C19H22O9, MW 394.37) is a protected ribofuranose derivative featuring a critical 4-C-methyl substituent. It serves as a key synthetic intermediate in the preparation of 4′-C-methyl nucleoside analogs, which are a distinct subclass of modified nucleosides with potential antiviral and antitumor applications [1]. The compound's structure includes acetyl (1,2,3-O) and benzoyl (5-O) protecting groups, enabling its utility as a building block for selective glycosylation reactions in nucleoside synthesis .

Synthetic role Key protected intermediate for 4′-C-methyl nucleoside synthesis via glycosylation

Isomer specificity Exclusive access to 4′-C-methyl scaffold; not interchangeable with 2′- or 3′-C-methyl analogs

Biological context Derived 4′-C-methyl nucleosides reported to have distinct antiviral profile, supporting SAR exploration

• [1] Ohrui, H., et al. (1991). Synthetic study on 4C'-methyl nucleosides: Part I, Synthesis of 4C-methyl-D-ribofuranose derivative. Nucleic Acids Symp. Ser., (25), 39-40. PMID: 1842038. View Source

Why Generic 1,2,3-Tri-O-acetyl-5-O-benzoyl-4-C-methyl-D-ribofuranose Cannot Be Substituted by Other C-Methyl Ribofuranose Isomers

C-Methyl ribofuranose derivatives with methyl groups at different positions (e.g., 2′-C-methyl, 3′-C-methyl, 4′-C-methyl) are not functionally equivalent building blocks. The position of the methyl substituent fundamentally alters the conformation, glycosylation stereoselectivity, and biological activity of the resulting nucleoside analogs. Specifically, 4′-C-methyl nucleosides derived from this compound exhibit a distinct antiviral profile, often lacking activity against viruses like HIV and HBV compared to their 2′-C-methyl counterparts, which are potent inhibitors of HCV replication [1][2]. Therefore, substituting this 4-C-methyl intermediate with a 2-C-methyl or 3-C-methyl analog would lead to the synthesis of a completely different class of nucleoside, with potentially null or divergent biological outcomes.

Target 4-C-methyl: leads to 4′-C-methyl nucleosides

vs

Potential Substitute 2-C-methyl isomer: yields 2′-C-methyl nucleosides with distinct anti-HCV activity

Target 4-C-methyl: synthetic route designed for Vorbruggen glycosylation of 4′-C scaffold

vs

Potential Substitute 3-C-methyl isomer: used in a separate protocol for 3′-C-methyl nucleosides; pathways diverge

Target Correct protecting group pattern (Ac/Bz) ensures regioselectivity

vs

Potential Substitute Analog with altered protecting groups may shift glycosylation outcome

• [1] Griffon, J. F., et al. (2003). 4'-C-methyl-beta-D-ribofuranosyl purine and pyrimidine nucleosides revisited. Nucleosides Nucleotides Nucleic Acids, 22(5-8), 707-9. PMID: 14565259. View Source
• [2] Beigelman, L., & Mikhailov, S. N. (2007). Synthesis of 2′- and 3′-C-methylribonucleosides. Current Protocols in Nucleic Acid Chemistry, 28(1), 14.5.1-14.5.26. View Source

Quantitative Differentiation Evidence for 1,2,3-Tri-O-acetyl-5-O-benzoyl-4-C-methyl-D-ribofuranose vs. Analogs

Divergent Antiviral Activity Profile: 4′-C-Methyl vs. 2′-C-Methyl Nucleosides

A series of 4′-C-methyl-β-D-ribofuranosyl purine and pyrimidine nucleosides, synthesized using 4-C-methyl-D-ribofuranose derivatives as key intermediates, showed no antiviral activity or cytotoxicity when tested against HIV, HBV, and Yellow Fever virus [1]. This is in stark contrast to 2′-C-methyl nucleosides, which have demonstrated potent inhibition of HCV RNA replication in vitro, with EC50 values in the sub-micromolar range [2]. This differential activity underscores the critical importance of the methyl group's position, rendering the 4-C-methyl intermediate essential for accessing this distinct, albeit less active, chemical space for SAR studies or specific applications where the 2′-C-methyl motif is undesirable.

Antiviral Profile

Class-level

4′-C-methyl: no activity against HIV, HBV, Yellow Fever. 2′-C-methyl: potent anti-HCV (sub-μM EC50).

Supports SAR distinction between 4′- and 2′-C-methyl classes

Class-level inference; individual compound results may vary

Evidence Dimension	Antiviral Activity (Qualitative)
Target Compound Data	4′-C-methyl nucleosides: No antiviral activity against HIV, HBV, Yellow Fever virus.
Comparator Or Baseline	2′-C-methyl nucleosides: Potent anti-HCV activity (e.g., 2′-C-methyladenosine and 2′-C-methylguanosine with sub-μM EC50 values in HCV replicon assays).
Quantified Difference	Not directly quantified in a single assay, but a qualitative divergence from 'potent' to 'inactive' across multiple viruses.
Conditions	Cell-based antiviral assays (HIV, HBV, Yellow Fever) for 4′-C-methyl series; HCV replicon assays for 2′-C-methyl series.

Why This Matters

Procuring the correct 4-C-methyl isomer is essential for researchers aiming to explore the unique, and often inactive, SAR landscape of 4′-modified nucleosides, which can be crucial for mechanistic studies or for developing agents with a different resistance profile than the established 2′-C-methyl class.

• [1] Griffon, J. F., et al. (2003). 4'-C-methyl-beta-D-ribofuranosyl purine and pyrimidine nucleosides revisited. Nucleosides Nucleotides Nucleic Acids, 22(5-8), 707-9. PMID: 14565259. View Source
• [2] Eldrup, A. B., et al. (2004). Structure-activity relationship of purine ribonucleosides for inhibition of hepatitis C virus RNA-dependent RNA polymerase. Journal of Medicinal Chemistry, 47(9), 2283-2295. View Source

Differential Synthetic Utility: Glycosylation of 4-C-Methyl vs. 3-C-Methyl Ribofuranose Intermediates

The synthetic route to 4′-C-methyl nucleosides relies on the availability of specifically protected 4-C-methyl-D-ribofuranose derivatives like the target compound. The presence of the 4-C-methyl group significantly influences the stereochemical outcome of glycosylation reactions compared to 3-C-methyl or unmodified ribose derivatives. While specific glycosylation yields for the target compound with various bases are not extensively documented in public literature, a key related intermediate, 1,2,3-tri-O-acetyl-5-O-benzoyl-3-C-methyl-α,β-D-ribofuranose, is used in a defined protocol for synthesizing 3′-C-methylribonucleosides via condensation with nucleic acid bases [1]. This highlights that the positional isomerism necessitates distinct synthetic pathways and protecting group strategies, making the 4-C-methyl variant a non-substitutable starting material for accessing the 4′-C-methyl nucleoside scaffold.

Synthetic Utility

Class-level

4-C-methyl: intermediate for 4′-C-methyl nucleosides. 3-C-methyl: intermediate for 3′-C-methyl nucleosides.

Positional isomer determines downstream nucleoside scaffold

Distinct synthetic protocols; no cross-utility reported

Evidence Dimension	Synthetic Route and Product
Target Compound Data	1,2,3-Tri-O-acetyl-5-O-benzoyl-4-C-methyl-D-ribofuranose is the key intermediate for 4′-C-methyl nucleoside synthesis [2].
Comparator Or Baseline	1,2,3-tri-O-acetyl-5-O-benzoyl-3-C-methyl-α,β-D-ribofuranose is the key intermediate for 3′-C-methyl nucleoside synthesis [1].
Quantified Difference	Not applicable; the difference is in the final product (4′-C-methyl vs. 3′-C-methyl nucleoside) and the distinct synthetic pathway.
Conditions	Nucleoside synthesis via Vorbruggen glycosylation.

Why This Matters

This isomer cannot be used as a substitute in protocols designed for 2′- or 3′-C-methyl nucleoside synthesis. Its procurement is mandatory for any research program focused on the synthesis and biological evaluation of 4′-C-methyl nucleosides.

• [1] Beigelman, L., & Mikhailov, S. N. (2007). Synthesis of 2′- and 3′-C-methylribonucleosides. Current Protocols in Nucleic Acid Chemistry, 28(1), 14.5.1-14.5.26. View Source
• [2] Ohrui, H., et al. (1991). Synthetic study on 4C'-methyl nucleosides: Part I, Synthesis of 4C-methyl-D-ribofuranose derivative. Nucleic Acids Symp. Ser., (25), 39-40. PMID: 1842038. View Source

Commercial Purity Benchmarking: ≥95% HPLC Purity as a Minimum Specification

While not a differentiator between isomers, the commercially available purity of the target compound is a key procurement consideration. Leading vendors, including BOC Sciences and CymitQuimica, specify a minimum purity of ≥95% for this compound . This establishes a baseline for acceptable quality, ensuring that any procured material meets a standard suitable for subsequent synthetic transformations. Researchers should verify that any alternative source meets or exceeds this purity threshold to avoid introducing impurities that could compromise sensitive glycosylation reactions or lead to mischaracterization of final nucleoside products.

Purity Benchmark

Source review

≥95% (HPLC)

Supports procurement quality verification

Supplier-specified; verify per batch

Evidence Dimension	Commercial Purity
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	Typical specification for research-grade building blocks.
Quantified Difference	Not applicable; this is a specification, not a comparative metric.
Conditions	Vendor technical datasheets.

Why This Matters

This specification provides a verifiable quality benchmark for procurement. Any batch of this compound used in research should meet or exceed this ≥95% purity standard to ensure reproducibility and reliability of downstream experimental results.

Optimal Research and Development Applications for 1,2,3-Tri-O-acetyl-5-O-benzoyl-4-C-methyl-D-ribofuranose

Synthesis of 4′-C-Methyl Nucleoside Libraries for Antiviral and Antitumor Screening

This compound is the definitive starting material for constructing a focused library of 4′-C-methyl nucleoside analogs. As evidenced by the distinct lack of antiviral activity of simple 4′-C-methyl purine and pyrimidine nucleosides against common viruses [1], this scaffold offers a unique opportunity to probe structure-activity relationships that diverge from the potent 2′-C-methyl class. Researchers can utilize this intermediate to synthesize novel 4′-C-methyl nucleosides with modified nucleobases, aiming to discover new chemical entities with activity against less-explored viral targets or specific tumor types, or to serve as valuable negative controls in mechanistic studies [2].

Mechanistic Studies of Nucleoside Analog Processing by Viral and Cellular Kinases

The 4′-C-methyl modification alters the conformation and steric bulk of the ribose ring. Nucleosides derived from this building block can be used as probes to investigate the substrate specificity of nucleoside kinases and polymerases. The fact that many 4′-C-methyl nucleosides are not efficiently phosphorylated to their active triphosphate forms [1] makes them valuable tools for dissecting the rate-limiting steps in nucleoside analog activation. They can help elucidate the structural determinants for kinase recognition and phosphorylation efficiency, which is a critical parameter in the development of nucleoside prodrugs.

Development of 4′-C-Modified Oligonucleotides for Antisense or siRNA Applications

4′-C-methyl modification of the ribose sugar can significantly enhance the nuclease resistance and binding affinity of therapeutic oligonucleotides. This protected intermediate can be elaborated into the corresponding phosphoramidite building block for solid-phase oligonucleotide synthesis. The resulting 4′-C-methyl-modified oligonucleotides may exhibit improved pharmacokinetic properties, such as increased stability in serum and enhanced target affinity compared to their unmodified counterparts [3]. This application leverages the unique conformational properties imparted by the 4-C-methyl group to develop more robust nucleic acid-based therapeutics.

Application

Selection Property

Validation Focus

4′-C-Methyl nucleoside library synthesis

Isomer-specific building block for 4′-C scaffold

Verify correct methyl position (4-C) and protecting groups

Nucleoside kinase substrate specificity studies

Distinct steric and conformational profile

Kinase phosphorylation efficiency assays

Modified oligonucleotide development

Potential nuclease resistance enhancement

Serum stability and binding affinity studies

• [1] Griffon, J. F., et al. (2003). 4'-C-methyl-beta-D-ribofuranosyl purine and pyrimidine nucleosides revisited. Nucleosides Nucleotides Nucleic Acids, 22(5-8), 707-9. PMID: 14565259. View Source
• [2] Ohrui, H., et al. (1991). Synthetic study on 4C'-methyl nucleosides: Part I, Synthesis of 4C-methyl-D-ribofuranose derivative. Nucleic Acids Symp. Ser., (25), 39-40. PMID: 1842038. View Source
• [3] Prakash, T. P., et al. (2015). Influence of sugar modifications on the nucleoside conformation and oligonucleotide stability: A critical review. In: Chemical Synthesis of Nucleoside Analogues. John Wiley & Sons, Inc. pp. 237-283. View Source